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Compound of Interest

Compound Name:
4-Chloro-2-isopropyl-5-

nitropyrimidine

CAS No.: 849353-36-2

Cat. No.: B2688881

Get Quote

An In-depth Technical Guide to 4-Chloro-2-isopropyl-5-nitropyrimidine

Abstract
This technical guide provides a comprehensive scientific overview of 4-Chloro-2-isopropyl-5-
nitropyrimidine, a heterocyclic compound of significant interest for synthetic and medicinal

chemistry. While this specific molecule is not extensively documented in current literature, this

paper constructs a robust profile by analyzing its core structure, the influence of its functional

groups, and data from closely related analogues. We will explore its nomenclature, predicted

physicochemical properties, core reactivity with a focus on nucleophilic aromatic substitution

(SNAr), and propose a logical synthetic pathway. Furthermore, this guide details expected

spectroscopic signatures for characterization, discusses its potential as a versatile building

block in drug discovery, and outlines essential safety and handling protocols. This document is

intended for researchers, scientists, and professionals in drug development seeking to

leverage substituted pyrimidines in their work.
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The systematic IUPAC name for the topic compound is 4-Chloro-2-isopropyl-5-
nitropyrimidine. The name is derived by identifying the parent heterocycle, pyrimidine, and

listing its substituents alphabetically (chloro, isopropyl, nitro) with their corresponding locants.

Parent Heterocycle: Pyrimidine

Substituents:

Position 2: Isopropyl group (-CH(CH₃)₂)

Position 4: Chloro group (-Cl)

Position 5: Nitro group (-NO₂)

Structural Identifiers (Predicted): A search for this exact structure in major chemical databases

does not yield a dedicated entry. However, based on its constituent parts, we can generate its

identifiers.

Identifier Predicted Value

Molecular Formula C₇H₈ClN₃O₂

Molecular Weight 201.61 g/mol

Canonical SMILES CC(C)C1=NC=C(C(=N1)Cl)[O-]

InChI Key (Predicted - requires database generation)

CAS Number Not assigned

Physicochemical Properties (Predicted)
The physical and chemical properties of 4-Chloro-2-isopropyl-5-nitropyrimidine are dictated

by its pyrimidine core and functional groups. The nitro and chloro groups lend polarity, while the

isopropyl group adds lipophilicity.
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Property Predicted Value / Description

Appearance

Likely a pale yellow to white crystalline solid at

room temperature, typical for many nitrated

aromatic compounds.

Melting Point
Expected to be a solid with a defined melting

point, likely in the range of 60-120 °C.

Solubility

Expected to have low solubility in water but

good solubility in common organic solvents such

as dichloromethane (DCM), ethyl acetate

(EtOAc), and acetone.

LogP (Octanol/Water)

The combination of the lipophilic isopropyl group

and polar nitro/chloro groups suggests a

moderately lipophilic character. A calculated

XlogP value would likely fall in the 2.0-3.0

range.

Core Reactivity and Mechanistic Insights
The reactivity of 4-Chloro-2-isopropyl-5-nitropyrimidine is dominated by the interplay

between its electron-deficient pyrimidine ring and its powerful electron-withdrawing

substituents.

Nucleophilic Aromatic Substitution (SNAr)
The most significant chemical characteristic of this molecule is its high susceptibility to

Nucleophilic Aromatic Substitution (SNAr). The chlorine atom at the C4 position is exceptionally

activated and serves as an excellent leaving group. This activation is due to two primary

factors:

Inductive and Mesomeric Withdrawal: The nitro group at C5 is a potent electron-withdrawing

group. Through resonance, it delocalizes the negative charge of the Meisenheimer complex

intermediate, stabilizing the transition state and accelerating the reaction.
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Inherent Ring Deficiency: The pyrimidine ring itself is inherently electron-deficient due to the

presence of two electronegative nitrogen atoms, which further facilitates nucleophilic attack.

The C4 position is the primary site of attack, being para to one ring nitrogen and ortho to the

powerfully activating nitro group. The C2 position is sterically hindered by the isopropyl group

and less electronically activated for substitution. The reaction proceeds via a two-step addition-

elimination mechanism, as depicted below.

2-Isopropylpyrimidin-4(3H)-one

Step 1: Nitration

2-Isopropyl-5-nitropyrimidin-4(3H)-one

HNO₃ / H₂SO₄

Step 2: Chlorination

4-Chloro-2-isopropyl-5-nitropyrimidine

POCl₃ or PCl₅
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Click to download full resolution via product page

Caption: Proposed three-step synthesis workflow.

Step-by-Step Methodology
Step 1: Synthesis of 2-Isopropyl-5-nitropyrimidin-4(3H)-one

Reaction Setup: To a cooled (0-5 °C) flask containing concentrated sulfuric acid, add 2-

Isopropylpyrimidin-4(3H)-one portion-wise while maintaining the temperature.

Nitration: Add a nitrating mixture (concentrated nitric acid and sulfuric acid) dropwise to the

solution, ensuring the temperature does not exceed 10 °C.

Reaction: Allow the mixture to stir at room temperature for several hours until TLC or HPLC

analysis indicates complete consumption of the starting material.

Work-up: Carefully pour the reaction mixture onto crushed ice. The precipitated product is

collected by filtration, washed with cold water until the filtrate is neutral, and dried under

vacuum.

Step 2: Synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine

Reaction Setup: In a flask equipped with a reflux condenser and a gas trap (for HCl),

combine 2-Isopropyl-5-nitropyrimidin-4(3H)-one with an excess of a chlorinating agent such

as phosphorus oxychloride (POCl₃) or phosphorus pentachloride (PCl₅). A catalytic amount

of a tertiary amine (e.g., N,N-dimethylaniline) can be added to accelerate the reaction.

Reaction: Heat the mixture to reflux and maintain for 2-4 hours. Monitor the reaction

progress by TLC or HPLC.

Work-up: After cooling to room temperature, slowly and carefully quench the reaction mixture

by pouring it onto crushed ice.

Extraction & Purification: Extract the aqueous mixture with a suitable organic solvent (e.g.,

ethyl acetate or DCM). Combine the organic layers, wash with saturated sodium bicarbonate

solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced
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pressure. The crude product can be purified by column chromatography on silica gel or by

recrystallization.

Spectroscopic Characterization (Predicted)
The following spectroscopic data are predicted based on the analysis of the structure and data

from analogous compounds.

Technique Predicted Observations

¹H NMR (CDCl₃)

δ ~9.1 ppm (s, 1H): The single aromatic proton

at C6, significantly deshielded by the adjacent

nitro group and ring nitrogens. δ ~3.3 ppm (sept,

1H, J ≈ 7 Hz): The methine proton of the

isopropyl group. δ ~1.4 ppm (d, 6H, J ≈ 7 Hz):

The six equivalent methyl protons of the

isopropyl group.

¹³C NMR (CDCl₃)

δ ~170 ppm: C2 (attached to isopropyl and two

nitrogens). δ ~160 ppm: C4 (attached to Cl and

nitrogen). δ ~158 ppm: C6 (proton-bearing

carbon). δ ~135 ppm: C5 (attached to the nitro

group). δ ~35 ppm: Isopropyl CH. δ ~21 ppm:

Isopropyl CH₃.

FT-IR (KBr, cm⁻¹)

~1530-1550 cm⁻¹ (strong, sharp): Asymmetric

NO₂ stretch. ~1340-1360 cm⁻¹ (strong, sharp):

Symmetric NO₂ stretch. ~1580-1620 cm⁻¹: C=N

and C=C stretching vibrations of the pyrimidine

ring. ~2970 cm⁻¹: C-H stretching of the

isopropyl group.

Mass Spec. (EI)

m/z 201/203 (M⁺): Molecular ion peaks showing

a characteristic ~3:1 intensity ratio, confirming

the presence of one chlorine atom. m/z 186/188:

Fragment corresponding to the loss of a methyl

group. m/z 155/157: Fragment corresponding to

the loss of NO₂.
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Applications in Drug Discovery and Medicinal
Chemistry
Substituted pyrimidines are privileged scaffolds in medicinal chemistry, appearing in numerous

approved drugs. 4-Chloro-2-isopropyl-5-nitropyrimidine is an exemplary starting material for

the synthesis of targeted therapeutics, particularly kinase inhibitors.

The reactive C4-chloro position allows for the facile introduction of various amine-containing

pharmacophores, a key step in building libraries for screening against biological targets.
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Caption: Strategic use in generating diverse molecular libraries.
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This synthetic strategy is commonly employed to create inhibitors for protein kinases, where a

substituted pyrimidine core acts as a "hinge-binding" motif. The diamino-pyrimidine scaffold

resulting from the SNAr and reduction steps is a well-established pharmacophore for targeting

the ATP-binding site of many kinases.

Safety, Handling, and Disposal
While specific toxicology data for this compound is unavailable, its structure suggests that it

should be handled as a potentially hazardous chemical. Analogous chloronitroaromatic

compounds are often classified with the following hazards.

Potential Hazards:

Harmful if swallowed.

Causes skin and serious eye irritation.

May cause respiratory irritation.

May cause an allergic skin reaction.

Recommended Handling Procedures:

Engineering Controls: Handle exclusively in a certified chemical fume hood to avoid

inhalation of dust or vapors. Eyewash stations and safety showers should be readily

accessible.

Personal Protective Equipment (PPE):

Gloves: Wear two pairs of nitrile gloves for chemical resistance. Change gloves

immediately if contamination occurs.

Eye Protection: Use chemical safety goggles or a face shield.

Lab Coat: A flame-resistant lab coat should be worn at all times.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and strong bases.
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Spill & Disposal:

Spills: In case of a spill, cordon off the area. Wear appropriate PPE. For small spills, gently

cover with an inert absorbent material (e.g., vermiculite), collect into a sealed container for

hazardous waste. Avoid generating dust.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations

for hazardous chemical waste. Do not dispose of down the drain.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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